Cas no 910635-46-0 (Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-)
910635-46-0 structure
Product Name:Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-
CAS No:910635-46-0
MF:C14H20O2S
MW:252.372403144836
CID:1959038
PubChem ID:57437419
Update Time:2025-04-21
Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl- Chemical and Physical Properties
Names and Identifiers
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- Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-
- 5,5-dimethyl-3-propyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
- MVZXBWBJBGGLNQ-UHFFFAOYSA-N
- DB-340600
- SCHEMBL1859679
- 910635-46-0
-
- Inchi: 1S/C14H20O2S/c1-4-5-11-10-8-14(2,3)7-6-9(10)12(17-11)13(15)16/h4-8H2,1-3H3,(H,15,16)
- InChI Key: MVZXBWBJBGGLNQ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C2CCC(C)(C)CC2=C1CCC
Computed Properties
- Exact Mass: 252.11840105Da
- Monoisotopic Mass: 252.11840105Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 65.5Ų
Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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